2-Fluoro-4'-(2-phenoxyethoxy)benzophenone
Overview
Description
2-Fluoro-4'-(2-phenoxyethoxy)benzophenone, also known as oxybenzone, is a chemical compound commonly used in sunscreen and other personal care products. It is a benzophenone derivative that absorbs UV radiation in the range of 280-320 nm. Despite its widespread use, there is ongoing debate regarding its safety and potential health risks.
Mechanism of Action
Oxybenzone works by absorbing UV radiation and converting it into less harmful energy. It does this by undergoing a photochemical reaction that results in the formation of a triplet state. This triplet state then undergoes intersystem crossing to return to the ground state, releasing the absorbed energy as heat.
Biochemical and Physiological Effects:
Oxybenzone has been shown to have endocrine-disrupting effects in vitro and in vivo. It can mimic the effects of estrogen and disrupt the normal function of hormones in the body. Additionally, it has been shown to have potential toxicity to coral reefs and other marine life.
Advantages and Limitations for Lab Experiments
Oxybenzone is a widely available and affordable compound that can be used in a variety of lab experiments. However, its potential health risks and environmental toxicity should be taken into consideration when designing experiments.
Future Directions
There are several future directions for research on 2-Fluoro-4'-(2-phenoxyethoxy)benzophenone. These include:
1. Further studies on its potential endocrine-disrupting effects in vivo and in humans.
2. Investigation of its potential toxicity to other organisms and ecosystems.
3. Development of alternative UV-absorbing compounds that are safer for human health and the environment.
4. Exploration of the use of this compound in other applications, such as photovoltaics and optoelectronics.
In conclusion, this compound is a widely used compound that has been extensively studied for its use in sunscreen and other personal care products. However, ongoing research is needed to fully understand its potential health risks and environmental toxicity. The development of alternative UV-absorbing compounds and exploration of other applications for this compound are important future directions for research.
Scientific Research Applications
Oxybenzone has been extensively studied for its use in sunscreen and other personal care products. It is known to effectively absorb UV radiation and prevent sunburn. However, there is ongoing research regarding its potential health risks, including endocrine disruption and environmental toxicity.
properties
IUPAC Name |
(2-fluorophenyl)-[4-(2-phenoxyethoxy)phenyl]methanone |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H17FO3/c22-20-9-5-4-8-19(20)21(23)16-10-12-18(13-11-16)25-15-14-24-17-6-2-1-3-7-17/h1-13H,14-15H2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
UEHZRQNLWKFXLP-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)OCCOC2=CC=C(C=C2)C(=O)C3=CC=CC=C3F |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H17FO3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID50400950 |
Source
|
| Record name | (2-Fluorophenyl)[4-(2-phenoxyethoxy)phenyl]methanone | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID50400950 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
336.4 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
216143-97-4 |
Source
|
| Record name | (2-Fluorophenyl)[4-(2-phenoxyethoxy)phenyl]methanone | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID50400950 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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